6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has a unique chemical structure that makes it an attractive target for synthesis and investigation. In
Mechanism of Action
The mechanism of action of 6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and a partial antagonist at the dopamine D2 receptor. It may also interact with the sigma-1 receptor, although the exact nature of this interaction is unclear.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to decrease levels of the neurotransmitter dopamine, which may contribute to its antipsychotic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine in lab experiments is its unique chemical structure, which makes it an attractive target for synthesis and investigation. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine. One direction is to further investigate its mechanism of action and how it interacts with different receptors in the brain. Another direction is to explore its potential as a treatment for other psychiatric disorders, such as schizophrenia. Additionally, more research could be done to optimize the synthesis method and develop new derivatives of this compound with improved pharmacological properties.
Synthesis Methods
The synthesis of 6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine involves several steps. The starting material is 3,4-methylenedioxyphenylacetic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then treated with 2-methylsulfonyl ethylamine to give the corresponding amide. The amide is then cyclized using phosphorus oxychloride and aluminum chloride to form the benzodioxepine ring system. The final step involves chlorination of the benzodioxepine ring to give the desired product.
Scientific Research Applications
6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have activity at several different receptors in the brain, including the serotonin 5-HT1A receptor, the dopamine D2 receptor, and the sigma-1 receptor. It has also been shown to have potential as a treatment for anxiety and depression.
Properties
IUPAC Name |
6-chloro-8-(2-methylsulfonylethyl)-3,4-dihydro-2H-1,5-benzodioxepine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClO4S/c1-18(14,15)6-3-9-7-10(13)12-11(8-9)16-4-2-5-17-12/h7-8H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFQDDIHIBOBSAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCC1=CC2=C(C(=C1)Cl)OCCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.